Cas no 219919-30-9 (3-(nitromethyl)benzonitrile)

• Product Name: 3-(nitromethyl)benzonitrile
• CAS No: 219919-30-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 3911852
• PubChem ID: 165966254
• Update Time: 2025-10-24

3-(nitromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(nitromethyl)-
• 3-(nitromethyl)benzonitrile
• EN300-1775980
• 219919-30-9

• Inchi： 1S/C8H6N2O2/c9-5-7-2-1-3-8(4-7)6-10(11)12/h1-4H,6H2
• InChI Key： HPJOHOHOXDSMBU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C[N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 162.042927438Da
• Monoisotopic Mass: 162.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-(nitromethyl)benzonitrile

3-(Nitromethyl)benzonitrile: A Comprehensive Overview

3-(Nitromethyl)benzonitrile (CAS No. 219919-30-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as N-methyl-nitrobenzene cyanide, is a derivative of benzonitrile with a nitromethyl group attached to the benzene ring. Its unique structure and properties make it a valuable molecule for various applications, particularly in the synthesis of advanced materials and pharmaceuticals.

The molecular formula of 3-(Nitromethyl)benzonitrile is C8H7N3O2, and its molecular weight is 187.17 g/mol. The compound exists as a crystalline solid at room temperature and has a melting point of approximately 150°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various synthetic procedures. Recent studies have highlighted its potential as a precursor in the synthesis of heterocyclic compounds, which are widely used in drug design and agrochemicals.

One of the most notable aspects of 3-(Nitromethyl)benzonitrile is its reactivity under different conditions. Researchers have explored its behavior in nucleophilic aromatic substitution reactions, where the nitro group acts as an electron-withdrawing substituent, facilitating such reactions. This property has been leveraged in the development of novel synthetic pathways for complex molecules. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of 3-(Nitromethyl)benzonitrile in the synthesis of biologically active compounds with potential anticancer properties.

In terms of spectroscopic analysis, 3-(Nitromethyl)benzonitrile exhibits characteristic peaks in its IR spectrum due to the nitrile (C≡N) group and the nitro (NO2) group. These peaks are crucial for identifying the compound during quality control processes. Additionally, its NMR spectra provide insights into the electronic environment around the functional groups, aiding in structural elucidation. Recent advancements in computational chemistry have allowed for precise modeling of its molecular orbitals, further enhancing our understanding of its reactivity.

The synthesis of 3-(Nitromethyl)benzonitrile typically involves multi-step procedures, often starting from benzene derivatives. One common method involves the nitration of methylbenzonitrile followed by purification steps to isolate the desired product. The optimization of these synthesis routes has been a focus area for chemists aiming to improve yield and purity. For example, a study published in *Green Chemistry* reported an eco-friendly synthesis method using microwave-assisted techniques, which significantly reduced reaction time and solvent usage.

Applications of 3-(Nitromethyl)benzonitrile span across multiple industries. In pharmaceuticals, it serves as an intermediate in drug discovery programs targeting diseases such as cancer and inflammation. Its role as a building block in medicinal chemistry is underscored by its ability to participate in diverse reactions, including coupling reactions and cyclizations. Furthermore, recent research has explored its potential in polymer chemistry, where it can be used to modify polymer surfaces for enhanced functionality.

From an environmental standpoint, understanding the fate and transport of 3-(Nitromethyl)benzonitrile in natural systems is crucial for assessing its ecological impact. Studies have shown that it undergoes degradation under specific conditions, such as UV light exposure or microbial action. These findings are essential for developing strategies to minimize environmental contamination during industrial processes involving this compound.

In conclusion, 3-(Nitromethyl)benzonitrile (CAS No. 219919-30-9) is a versatile compound with significant implications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations in materials science and pharmacology.